Cas no 15790-05-3 (Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-2',4',5',7'-tetraiodo-, aluminum salt (3:2))

• Product Name: Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-2',4',5',7'-tetraiodo-, aluminum salt (3:2)
• CAS No: 15790-05-3
• MF: C₆₀H₁₈Al₂I₁₂O₁₅
• MW: 2555.5926823616
• CID: 220689
• PubChem ID: 102602482
• Update Time: 2025-04-19

Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-2',4',5',7'-tetraiodo-, aluminum salt (3:2) Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-2',4',5',7'-tetraiodo-, aluminum salt (3:2)
• aluminum,2-(2,4,5,7-tetraiodo-3-oxido-6-oxoxanthen-9-yl)benzoate
• dialuminium tris[2-(2,4,5,7-tetraiodo-6-oxido-3-oxoxanthen-9-yl)benzoate]
• Acid Red 51:1
• C.I. Acid Red51:1
• C.I. Food Red 14:1
• C.I. Pigment Red 172
• Certolake Erythrosine
• Food Red No. 3 aluminum lake
• Food Red14:1
• Japan Food Red No. 3 aluminum lake
• JapanRed 3 Aluminum Lake
• Pigment Red 172
• Solvent Red 140 Aluminum Lake
• Dialuminum tris[2-(2,4,5,7-tetraiodo-6-oxido-3-oxoxanthen-9-yl)benzoate]
• 15790-05-3
• TETRAIODOFLUORESCEIN ALUMINUM
• FD&C Red No. 3 aluminum lake

• Inchi： 1S/3C20H8I4O5.2Al/c3*21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25;;/h3*1-6,25H,(H,27,28);;/q;;;2*+3/p-6
• InChI Key： ZIOILYUGVZFGOO-UHFFFAOYSA-H
• SMILES： IC1=C(C(=CC2=C1OC1=C(C(C(=CC1=C2C1C=CC=CC=1C(=O)[O-])I)=O)I)I)[O-].IC1=C(C(=CC2=C1OC1=C(C(C(=CC1=C2C1C=CC=CC=1C(=O)[O-])I)=O)I)I)[O-].IC1=C(C(=CC2=C1OC1=C(C(C(=CC1=C2C1C=CC=CC=1C(=O)[O-])I)=O)I)I)[O-].[Al+3].[Al+3]

Computed Properties

• Exact Mass: 2560.93000
• Monoisotopic Mass: 2554.8813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 89
• Rotatable Bond Count: 0
• Complexity: 797
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 269Ų

Experimental Properties

• PSA: 280.20000
• LogP: 17.14650